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Flufenacet oxalate environmental fate and
behavior
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Compound Focus: Flufenacet oxalate

CAS No.: 201668-31-7

Cat. No.: S650731

Chemical Ildentity and Role of Flufenacet Oxalate

The table below summarizes the key identification and role information for flufenacet oxalate.

Property Description

IUPAC Name (4-fluorophenyl)(propan-2-yl)aminoacetic acid [1]

CAS RN 201668-31-7 [1]
Chemical C11H12FNOs [1]
Formula

Pesticide Type  Metabolite (of the herbicide Flufenacet) [1]

Formation Soil; Plant; Animal; Groundwater; Surface water [1]
Medium
Role & Origin A major transformation product resulting from the environmental degradation and

metabolism of the parent herbicide, flufenacet [1].
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Environmental Fate and Behavior Parameters

The following table compiles the available quantitative data on the environmental fate of flufenacet oxalate.

Please note that data for many standard parameters is missing from the search results.

Parameter Value Notes & Interpretation
Soil Degradation DTso 5.83 days [1] Non-persistent. Half-life for 50% degradation under lab
(Lab) conditions.
Soil Degradation DTeo 123.0 days Persistent. Time for 90% degradation, indicating a
(Lab) [1] slower-degrading fraction.
Soil Adsorption (Kf) 0.132 (mL Very mobile. Low adsorption to soil particles.
974 [1]
Soil Adsorption (Kfoc) 10.6 (mLg~*) Very mobile. Confirms high leaching potential to
[1] groundwater.
Earthworm Toxicity (14- > 1000 mg/kg Low acute toxicity to earthworms.
day LCso) [1]

Experimental Protocols and Regulatory Context

While specific laboratory protocols for flufenacet oxalate are not detailed in the search results, the data

comes from standardized regulatory studies.

e Aerobic Soil Degradation Studies: The DTso and DTeo values are determined by incubating soll
samples containing the substance under controlled laboratory conditions (typically at 20°C) and
monitoring its concentration over time. These studies follow OECD Guideline 307 or equivalent
regulatory guidelines [1].

e Soil Adsorption Studies: The Kf and Kfoc values are measured through batch equilibrium
experiments. Soil is mixed with a solution containing the substance, and after reaching equilibrium,
the distribution between the soil and water phases is measured, following guidelines like OECD
Guideline 106 [1].
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The regulatory context is critical for understanding this metabolite. The parent compound, flufenacet, is an

herbicide whose renewal assessment in the European Union identified several concerns [2]:

e Groundwater Exposure: Modeling indicates that flufenacet oxalate (FOE oxalate) is one of several
metabolites predicted to leach into groundwater at levels above the regulatory limit of 0.1 ug/L [2].

e Data Gaps: The toxicological assessment of several groundwater metabolites, including one related
to flufenacet oxalate, was not finalized, leading to an incomplete consumer risk assessment from
drinking water [2].

e Endocrine Disruption: As of 2024, flufenacet has been concluded to be an endocrine disruptor for
humans and wild mammals via the thyroid modality, which has led to a decision to ban it in the EU [3].

Key Environmental and Regulatory Concerns

The following diagram illustrates the primary environmental fate and regulatory concerns associated with

flufenacet oxalate.
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Environmental pathway and requlatory concerns for flufenacet oxalate

Limitations and Research Data Gaps

This assessment highlights several data gaps that are crucial for researchers to note:

e Missing Core Data: Key parameters for a full environmental risk assessment are absent from the
available data, including aqueous solubility, vapor pressure, Henry's Law constant, and direct
ecotoxicity data for aquatic and terrestrial organisms [1].

¢ Incomplete Risk Assessment: The European Food Safety Authority (EFSA) has stated that the
consumer risk assessment from the consumption of drinking water could not be finalized due to data
gaps, including the toxicological profile of related metabolites [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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